Cas no 1375471-88-7 (N-({2-benzylbicyclo2.2.1heptan-2-yl}methyl)cyclopropanamine hydrochloride)

• Product Name: N-({2-benzylbicyclo2.2.1heptan-2-yl}methyl)cyclopropanamine hydrochloride
• CAS No: 1375471-88-7
• MF: C₁₈H₂₆ClN
• MW: 291.85874414444
• MDL: MFCD21602739
• CID: 4779455
• PubChem ID: 72149072
• Update Time: 2025-10-28

N-({2-benzylbicyclo2.2.1heptan-2-yl}methyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-({2-benzylbicyclo[2.2.1]heptan-2-yl}methyl)cyclopropanamine hydrochloride
• NE38853
• Z1335657814
• N-({2-benzylbicyclo2.2.1heptan-2-yl}methyl)cyclopropanamine hydrochloride

• MDL： MFCD21602739
• Inchi： 1S/C18H25N.ClH/c1-2-4-14(5-3-1)11-18(13-19-17-8-9-17)12-15-6-7-16(18)10-15;/h1-5,15-17,19H,6-13H2;1H
• InChI Key： QKKPGHRMMZZDJP-UHFFFAOYSA-N
• SMILES： Cl.N(C1CC1)CC1(CC2C=CC=CC=2)CC2CCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Topological Polar Surface Area: 12

N-({2-benzylbicyclo2.2.1heptan-2-yl}methyl)cyclopropanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on N-({2-benzylbicyclo2.2.1heptan-2-yl}methyl)cyclopropanamine hydrochloride

Introduction to N-({2-benzylbicyclo[2.2.1]heptan-2-yl}methyl)cyclopropanamine hydrochloride (CAS No. 1375471-88-7)

N-({2-benzylbicyclo[2.2.1]heptan-2-yl}methyl)cyclopropanamine hydrochloride, identified by the CAS number 1375471-88-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit structural complexity, which often correlates with unique biological activities. The presence of a bicyclic framework, specifically the bicyclo[2.2.1]heptan-2-yl moiety, combined with other functional groups such as the benzyl group and the cyclopropanamine moiety, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The chemical structure of N-({2-benzylbicyclo[2.2.1]heptan-2-yl}methyl)cyclopropanamine hydrochloride features a stereogenic center at the bridgehead of the bicyclic system, which can lead to the formation of enantiomers with distinct pharmacological properties. The benzyl group introduces additional lipophilicity, while the cyclopropanamine moiety is known for its ability to enhance binding affinity due to its rigid three-membered ring structure. These structural features collectively contribute to the compound's potential as a scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclic compounds due to their ability to mimic natural product scaffolds and exhibit favorable pharmacokinetic profiles. The bicyclo[2.2.1]heptan-2-yl scaffold, in particular, has been reported to be present in several bioactive natural products and synthetic drugs, underscoring its importance in medicinal chemistry. N-({2-benzylbicyclo[2.2.1]heptan-2-yl}methyl)cyclopropanamine hydrochloride represents an example of how such structural motifs can be incorporated into designed molecules to explore new chemical space.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological assays. This solubility profile is crucial for in vitro studies, where compounds need to be dissolved in buffer systems or cell culture media to assess their biological activity. Additionally, the hydrochloride salt form can improve the stability of the compound during storage and transportation, which is essential for maintaining its integrity for research purposes.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of N-({2-benzylbicyclo[2.2.1]heptan-2-yl}methyl)cyclopropanamine hydrochloride make it an attractive candidate for further exploration in these areas. For instance, the rigid bicyclic framework and the presence of multiple functional groups provide opportunities for designing molecules that can interact with specific targets on proteins or enzymes involved in disease pathways.

One area of interest is the potential application of this compound in oncology research. Bicyclic compounds have been reported to exhibit inhibitory activity against various kinases and other enzymes involved in cancer cell proliferation and survival. The cyclopropanamine moiety, in particular, has been shown to enhance binding interactions with certain protein targets due to its ability to adopt specific conformations that complement binding pockets on enzymes or receptors. Further studies are needed to investigate whether N-({2-benzylbicyclo[2.2.1]heptan-2-yl}methyl)cyclopropanamine hydrochloride can modulate such targets and exhibit antitumor activity.

In addition to oncology, this compound may also have applications in other therapeutic areas. For example, its structural features could make it a useful tool for studying neurotransmitter receptors or ion channels involved in neurological disorders such as Alzheimer's disease or Parkinson's disease. The benzyl group and the bicyclic framework could potentially interact with specific residues on these targets, leading to modulation of receptor function and potentially alleviating symptoms associated with these conditions.

The synthesis of N-({2-benzylbicyclo[2.2.1]heptan-2-yl}methyl)cyclopropanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include constructing the bicyclic framework through ring-closing metathesis or other cyclization reactions, followed by functionalization with the benzyl group and the cyclopropanamine moiety. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure that the desired product is obtained.

The development of efficient synthetic routes is crucial for enabling further exploration of this compound's pharmacological potential. Advances in synthetic methodology have made it possible to access complex molecules like N-({2-benzylbicyclo[2.2.1]heptan-2-yl}methyl)cyclopropanamine hydrochloride more readily than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing chiral centers and introducing functional groups with high precision.

In conclusion, N-({2-benzylbicyclo[2.2.1]heptan-2-yl}methyl)cyclopropanamine hydrochloride (CAS No.1375471-88-7) is a structurally complex compound with potential applications in pharmaceutical research and drug development.